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Compound of Interest

Compound Name: KW-2450 free base

Cat. No.: B10827686 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

KW-2450 is an orally bioavailable small molecule inhibitor targeting the tyrosine kinases of the

insulin-like growth factor 1 receptor (IGF-1R) and the insulin receptor (IR).[1][2] The

overexpression and excessive activation of IGF-1R are implicated in the proliferation and

survival of numerous solid tumors, making it a key target in oncology research.[2] By inhibiting

IGF-1R and IR, KW-2450 can block critical downstream signaling pathways, leading to the

suppression of tumor cell growth and the induction of apoptosis.[1][3] Due to its hydrophobic

nature, KW-2450 free base is readily soluble in dimethyl sulfoxide (DMSO), a polar aprotic

solvent widely used in experimental biology for dissolving and storing such compounds.[3][4]

These notes provide detailed data and protocols for the proper handling, solubilization, and

application of KW-2450 free base in DMSO for research purposes.

Data Presentation: Solubility
While specific quantitative solubility data for KW-2450 free base in DMSO is not widely

published, it is generally reported to be soluble in DMSO.[3] The following table summarizes

the known properties and solubility information. For precise experimental needs, it is

recommended to empirically determine the maximum solubility.
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Property Value Reference

Compound Name KW-2450 Free Base [3]

CAS Number 904899-25-8 [3]

Molecular Formula C₂₈H₂₉N₅O₃S [3]

Molecular Weight 515.63 g/mol [3]

Solvent Dimethyl Sulfoxide (DMSO) [3]

Reported Solubility Soluble [3]

Recommended Storage

Stock solutions in DMSO at

-20°C or -80°C for long-term

storage.

[3]

Signaling Pathway
KW-2450 exerts its anti-tumor effects by inhibiting the phosphorylation of IGF-1R and IR, which

in turn blocks the activation of downstream pro-survival signaling cascades, most notably the

PI3K/Akt pathway. This pathway is crucial for cell proliferation, growth, and the inhibition of

apoptosis.
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Caption: Signaling pathway inhibited by KW-2450.

Experimental Protocols
Protocol 1: Preparation of a 10 mM KW-2450 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which is a common

starting point for subsequent dilutions in experimental assays.

Materials:
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KW-2450 free base powder (CAS 904899-25-8)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Sterile 0.22 µm syringe filter (optional, for sensitive applications)

Workflow Diagram:
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Start

1. Weigh 5.16 mg
of KW-2450 Powder

2. Add 1 mL of
Anhydrous DMSO

3. Vortex Thoroughly
(Apply Sonication/Heat if needed)

4. Visually Confirm
Complete Dissolution

Precipitate
Remains

5. Aliquot into
Single-Use Tubes

Dissolved

6. Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10827686?utm_src=pdf-custom-synthesis
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/igf-1r-ir-inhibitor-kw-2450
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://pubmed.ncbi.nlm.nih.gov/26850678/
https://www.medkoo.com/products/40324
https://www.pubcompare.ai/product/ni6rNZcByx5TsEHUeOWQ/
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/product/b10827686#kw-2450-free-base-solubility-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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